Cas no 90996-27-3 (8-Methoxybonducellin)

• Product Name: 8-Methoxybonducellin
• CAS No: 90996-27-3
• MF: C₁₈H₁₆O₅
• MW: 312.31700
• CID: 788195
• PubChem ID: 73353608
• Update Time: 2025-05-22

8-Methoxybonducellin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-8-methoxy-3-[(4-methoxyphenyl)methylene]-, (E)-
• (3E)-7-Hydroxy-8-methoxy-3-(4-methoxybenzylidene)-2,3-dihydro-4H- chromen-4-one
• 8-Methoxybonducellin
• (E)-7-hydroxy-8-methoxy-3-(4-methoxybenzylidene)chroman-4-one
• A-Zearalenol
• cis-Zearalenol
• E-8-methoxybonducellin
• trans-Zearalenol
• Zearalenol
• Intricatin
• 90996-27-3
• CHEMBL2408720
• AKOS040734105
• (3E)-7-hydroxy-8-methoxy-3-[(4-methoxyphenyl)methylene]chroman-4-one
• (3E)-7-hydroxy-8-methoxy-3-[(4-methoxyphenyl)methylidene]chromen-4-one
• FS-9147
• 8-methoxyisobonducellin
• [ "" ]

• Inchi： InChI=1S/C18H16O5/c1-21-13-5-3-11(4-6-13)9-12-10-23-17-14(16(12)20)7-8-15(19)18(17)22-2/h3-9,19H,10H2,1-2H3/b12-9+
• InChI Key： WOXQROZUZURVHX-FMIVXFBMSA-N
• SMILES： COc1ccc(cc1)/C=C/2\COc3c(ccc(c3OC)O)C2=O

Computed Properties

• Exact Mass: 312.10000
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 554.4±50.0 °C at 760 mmHg
• Flash Point: 205.8±23.6 °C
• PSA: 64.99000
• LogP: 3.06810
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

8-Methoxybonducellin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 8-Methoxybonducellin

Exploring the Potential of 8-Methoxybonducellin (CAS No. 90996-27-3): A Comprehensive Overview

8-Methoxybonducellin (CAS No. 90996-27-3) is a naturally occurring flavonoid compound that has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This bioactive compound, derived from the Caesalpinia bonduc plant, belongs to the class of methoxylated flavonoids, which are known for their diverse biological activities. Researchers and industries alike are increasingly interested in 8-Methoxybonducellin for its unique chemical properties and promising benefits.

The molecular structure of 8-Methoxybonducellin features a methoxy group at the 8-position, which enhances its stability and bioavailability compared to other flavonoids. This structural modification is crucial for its interaction with biological targets, making it a subject of interest in drug discovery and pharmaceutical research. Recent studies have explored its potential as an anti-inflammatory agent, antioxidant, and even as a candidate for cancer therapy.

One of the most searched questions about 8-Methoxybonducellin is its mechanism of action in biological systems. Current research suggests that it modulates key signaling pathways, such as NF-κB and MAPK, which are involved in inflammation and cell proliferation. These findings align with the growing consumer interest in natural anti-inflammatory compounds and plant-based therapeutics, making 8-Methoxybonducellin a hot topic in nutraceutical and functional food industries.

In addition to its health benefits, 8-Methoxybonducellin has applications in cosmeceuticals. Its antioxidant properties make it a valuable ingredient in skincare formulations aimed at reducing oxidative stress and premature aging. With the rising demand for clean beauty products and natural skincare solutions, this compound is gaining traction among cosmetic chemists and formulators.

The market for 8-Methoxybonducellin is also influenced by trends in sustainable sourcing and green chemistry. As consumers become more environmentally conscious, there is a push for eco-friendly extraction methods and biodegradable compounds. Researchers are exploring innovative techniques like supercritical fluid extraction to obtain 8-Methoxybonducellin with minimal environmental impact.

Another frequently asked question revolves around the safety profile of 8-Methoxybonducellin. Preliminary studies indicate that it has a favorable toxicity profile, but further clinical trials are needed to confirm its safety for long-term use. This aligns with the broader trend of evidence-based natural products, where consumers seek scientifically validated alternatives to synthetic compounds.

From a commercial perspective, 8-Methoxybonducellin is available in various forms, including powder extracts and standardized formulations. Suppliers often highlight its high purity and batch consistency, which are critical for research and industrial applications. The compound’s stability under different conditions is another key selling point for manufacturers.

Looking ahead, the future of 8-Methoxybonducellin appears promising. With ongoing research into its multi-target therapeutic effects and expanding applications in personal care and functional foods, this compound is poised to become a cornerstone in the bioactive ingredients market. Its alignment with current trends like plant-based wellness and sustainable innovation further enhances its appeal.

In summary, 8-Methoxybonducellin (CAS No. 90996-27-3) is a versatile and promising compound with a wide range of applications. Its unique chemical structure, coupled with its biological activities, makes it a valuable subject for both scientific research and commercial development. As interest in natural bioactive compounds continues to grow, 8-Methoxybonducellin is likely to remain at the forefront of innovation in health, wellness, and sustainability.